Cas no 2228551-92-4 (2-1-(oxolan-3-yl)cyclobutylacetic acid)

• Product Name: 2-1-(oxolan-3-yl)cyclobutylacetic acid
• CAS No: 2228551-92-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5832277
• PubChem ID: 165762500
• Update Time: 2025-07-27

2-1-(oxolan-3-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(oxolan-3-yl)cyclobutylacetic acid
• 2228551-92-4
• 2-[1-(oxolan-3-yl)cyclobutyl]acetic acid
• EN300-1792485

• Inchi： 1S/C10H16O3/c11-9(12)6-10(3-1-4-10)8-2-5-13-7-8/h8H,1-7H2,(H,11,12)
• InChI Key： MJVJRACPFCPGDA-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(oxolan-3-yl)cyclobutylacetic acid

Comprehensive Analysis of 2-1-(oxolan-3-yl)cyclobutylacetic acid (CAS No. 2228551-92-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-1-(oxolan-3-yl)cyclobutylacetic acid (CAS No. 2228551-92-4) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutylacetic acid backbone and oxolan-3-yl substitution, offers versatile applications in drug discovery, material science, and agrochemical development. Its structural complexity and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

The growing demand for high-purity synthetic intermediates in the pharmaceutical industry has placed compounds like 2-1-(oxolan-3-yl)cyclobutylacetic acid at the forefront of research. Recent studies highlight its potential in addressing drug delivery challenges and improving bioavailability of therapeutic agents. Researchers are particularly intrigued by its stereochemical properties, which influence its interactions with biological targets. As the industry shifts toward green chemistry and sustainable synthesis, this compound’s efficient production methods are also under scrutiny.

From a commercial perspective, CAS No. 2228551-92-4 is gaining traction in custom synthesis and contract manufacturing markets. Its relevance to small-molecule drug development aligns with trends in personalized medicine and targeted therapies. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with stringent regulatory standards like ICH guidelines. Furthermore, its stability under varying pH conditions makes it a candidate for formulation optimization in oral and injectable drugs.

The compound’s structure-activity relationship (SAR) is a hot topic in computational chemistry, with AI-driven molecular modeling tools accelerating its exploration. Questions like "How does 2-1-(oxolan-3-yl)cyclobutylacetic acid interact with CYP450 enzymes?" or "What are its metabolic pathways?" frequently appear in scientific forums, reflecting its pharmacological relevance. Additionally, its potential role in bioconjugation and prodrug design is being investigated to enhance therapeutic efficacy.

In material science, the oxolan-3-yl moiety contributes to the compound’s solubility profile, making it useful in polymeric matrices and nanocarrier systems. Innovations in crystallography have enabled precise characterization of its solid-state properties, which are vital for patent applications and intellectual property protection. As industries prioritize cost-effective synthesis routes, catalytic methods for producing this compound are being optimized to reduce waste and energy consumption.

Looking ahead, 2-1-(oxolan-3-yl)cyclobutylacetic acid is poised to play a pivotal role in interdisciplinary research. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its adaptability. For stakeholders, understanding its supply chain dynamics and global market trends is essential to capitalize on emerging opportunities. With advancements in continuous flow chemistry and automated synthesis, the scalability of this compound is expected to meet future industrial demands.